Cas no 2680785-59-3 (tert-butyl N-(1-benzyl-4-iodo-1H-pyrazol-3-yl)carbamate)

• Product Name: tert-butyl N-(1-benzyl-4-iodo-1H-pyrazol-3-yl)carbamate
• CAS No: 2680785-59-3
• MF: C₁₅H₁₈IN₃O₂
• MW: 399.22679567337
• CID: 5623462
• PubChem ID: 165938017
• Update Time: 2025-06-08

tert-butyl N-(1-benzyl-4-iodo-1H-pyrazol-3-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-(1-benzyl-4-iodo-1H-pyrazol-3-yl)carbamate
• 2680785-59-3
• EN300-28303168

• Inchi： 1S/C15H18IN3O2/c1-15(2,3)21-14(20)17-13-12(16)10-19(18-13)9-11-7-5-4-6-8-11/h4-8,10H,9H2,1-3H3,(H,17,18,20)
• InChI Key： ITGLTPZRGJQYPJ-UHFFFAOYSA-N
• SMILES： IC1=CN(CC2C=CC=CC=2)N=C1NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 399.04437g/mol
• Monoisotopic Mass: 399.04437g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 353
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 56.2Ų

Additional information on tert-butyl N-(1-benzyl-4-iodo-1H-pyrazol-3-yl)carbamate

tert-butyl N-(1-benzyl-4-iodo-1H-pyrazol-3-yl)carbamate (CAS No. 2680785-59-3): An Overview of Its Structure, Synthesis, and Applications in Medicinal Chemistry

tert-butyl N-(1-benzyl-4-iodo-1H-pyrazol-3-yl)carbamate (CAS No. 2680785-59-3) is a versatile compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential biological activities. This compound belongs to the class of carbamates and is characterized by a tert-butyl group, a benzyl substituent, and an iodine atom attached to a pyrazole ring. The combination of these functional groups imparts distinct chemical properties and reactivity, making it a valuable intermediate in the synthesis of various bioactive molecules.

The structure of tert-butyl N-(1-benzyl-4-iodo-1H-pyrazol-3-yl)carbamate is particularly noteworthy. The tert-butyl group provides steric protection, which can be crucial in synthetic pathways where sensitive functionalities need to be preserved. The benzyl substituent adds aromatic character and can influence the compound's solubility and reactivity. The iodine atom, being a good leaving group, facilitates various substitution reactions, making this compound a useful building block in organic synthesis.

In terms of synthesis, tert-butyl N-(1-benzyl-4-iodo-1H-pyrazol-3-yl)carbamate can be prepared through several routes. One common method involves the reaction of 1-benzyl-4-iodo-pyrazole with tert-butyl chloroformate in the presence of a base such as triethylamine. This reaction typically proceeds via nucleophilic substitution, leading to the formation of the desired carbamate. Recent advancements in synthetic methodologies have also explored the use of metal-catalyzed reactions to improve yield and selectivity, making the synthesis more efficient and scalable.

The biological applications of tert-butyl N-(1-benzyl-4-iodo-1H-pyrazol-3-yl)carbamate are diverse and promising. Pyrazoles are known for their biological activities, including anti-inflammatory, antiviral, and anticancer properties. The presence of the iodine atom can enhance these activities by facilitating targeted delivery or improving binding affinity to specific receptors. For instance, studies have shown that compounds with similar structures exhibit potent activity against various cancer cell lines, making them potential candidates for drug development.

Recent research has also explored the use of tert-butyl N-(1-benzyl-4-iodo-1H-pyrazol-3-yl)carbamate as a precursor in the synthesis of radiolabeled compounds for imaging applications. The iodine atom can be replaced with radioisotopes such as iodine-123 or iodine-125, which are commonly used in positron emission tomography (PET) and single-photon emission computed tomography (SPECT). This opens up new avenues for non-invasive diagnostic tools in medical imaging.

In addition to its potential therapeutic applications, tert-butyl N-(1-benzyl-4-iodo-1H-pyrazol-3-yl)carbamate has been studied for its role in chemical biology research. The compound's ability to modulate specific biological pathways makes it a valuable tool for understanding disease mechanisms and identifying new drug targets. For example, it has been used in high-throughput screening assays to identify small molecules that can inhibit key enzymes involved in disease progression.

The safety profile of tert-butyl N-(1-benzyl-4-iodo-1H-pyrazol-3-yl)carbamate is an important consideration in its development and application. While detailed toxicological data may vary depending on the specific use case, general precautions should be taken when handling this compound due to its reactivity and potential for skin and eye irritation. Proper personal protective equipment (PPE) should be used, and appropriate storage conditions should be maintained to ensure safety.

In conclusion, tert-butyl N-(1-benzyl-4-iodo-1H-pyrazol-3-yl)carbamate (CAS No. 2680785-59-3) is a multifaceted compound with significant potential in medicinal chemistry and related fields. Its unique structure and versatile reactivity make it an attractive candidate for various applications, from drug discovery to diagnostic imaging. Ongoing research continues to uncover new possibilities for this compound, highlighting its importance in advancing scientific knowledge and developing innovative solutions for healthcare challenges.